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molecular formula C9H16N2 B1644778 Decahydropyrrolo[3,4-b]pyrrolizine CAS No. 132414-55-2

Decahydropyrrolo[3,4-b]pyrrolizine

Cat. No. B1644778
CAS RN: 132414-55-2
M. Wt: 152.24 g/mol
InChI Key: SYZQBOYLQBDNLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
O=C([O-])[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
[K+]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
[K+]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCOC(=O)N1CC2CC3CCCN3C2C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
C1CC2CC3CNCC3N2C1

Identifiers

REACTION_SMILES
[C:17](=[O:18])([O-:19])[O-:20].[ClH:23].[K+:21].[K+:22].[N:1]12[CH:2]3[CH2:3][N:4]([C:12]([O:13][CH2:14][CH3:15])=[O:16])[CH2:5][CH:6]3[CH2:7][CH:8]1[CH2:9][CH2:10][CH2:11]2>>[N:1]12[CH:2]3[CH2:3][NH:4][CH2:5][CH:6]3[CH2:7][CH:8]1[CH2:9][CH2:10][CH2:11]2

Inputs

Step One
Name
O=C([O-])[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
O=C([O-])[O-]
Name
Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
Cl
Name
[K+]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
[K+]
Name
[K+]
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
[K+]
Name
CCOC(=O)N1CC2CC3CCCN3C2C1
Quantity
Extracted from reaction SMILES
Type
reactant
Smiles
CCOC(=O)N1CC2CC3CCCN3C2C1

Outcomes

Product
Name
C1CC2CC3CNCC3N2C1
Type
product
Smiles
C1CC2CC3CNCC3N2C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.